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T-26c functions as a highly potent and selective matrix metalloproteinase-13 (MMP-13) inhibitor [1] [2]

[3]. Its primary mechanism of action is to bind to the MMP-13 enzyme, thereby inhibiting its activity. MMP-

13, also known as collagenase-3, plays a key role in the degradation of type II collagen, a major component

of cartilage. This makes MMP-13 a significant target in conditions like osteoarthritis.

The development of T-26c involved structure-based drug design (SBDD), where X-ray co-crystal

structures of MMP-13 were used to maximize interactions between the inhibitor and the protein's specificity

pocket, resulting in high affinity and selectivity [3].

Quantitative Data Summary

The table below summarizes the key quantitative data for T-26c from multiple sources.

Parameter Value Source / Assay

IC₅₀ (MMP-13) 6.9 pM [1] / 6.75 pM [2] [3] Cell-free assay [1]

Selectivity >2,600-fold over other related

metalloenzymes [1] [2] [3]

N/A

In Vitro Activity 87.4% inhibition of collagen breakdown at 0.1

μM [2] [4] [3]

IL-1β and oncostatin M stimulated

cartilage [2]
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Parameter Value Source / Assay

Molecular
Weight

479.51 g/mol [1] [2] -

Chemical
Formula

C₂₄H₂₁N₃O₆S [1] [2] [3] -

CAS Number 869296-13-9 [1] [2] [4] -

Experimental Protocols

The following experimental details are based on referenced studies.

In Vitro Protocol: Inhibition of Collagen Breakdown

Objective: To evaluate the efficacy of T-26c in inhibiting collagen degradation in an ex vivo cartilage

model.
Key Steps:

Stimulation: Cartilage tissue is stimulated with a combination of IL-1β and oncostatin M to
induce a catabolic state and upregulate MMP activity, mimicking disease conditions [2] [3].

Treatment: The tissue is treated with T-26c. A concentration of 0.1 μM is reported to cause
87.4% inhibition of collagen breakdown [2] [4] [3].

Measurement: The extent of collagen degradation is quantified, likely by measuring released
collagen fragments or using a specific collagenase activity assay.

In Vivo Protocol: Pharmacokinetic (PK) Profile

Objective: To assess the absorption and systemic exposure of T-26c in animal models.

Key Steps:
Formulation: The compound is administered orally. Studies have compared the free acid form

of T-26c with its disodium salt formulations, which show improved absorption [2] [3].
Dosing: Animals (e.g., guinea pigs) are dosed at 10–20 mg/kg [2] [3].

PK Analysis: Blood samples are collected over time to measure plasma concentration.
Free Acid T-26c: Reported AUC = 6,478 ng·h/mL; Cmax = 911 ng/mL [2] [3].
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Disodium Salt T-26c: Shows significant increases in exposure with AUC = 8,357

ng·h/mL and Cmax = 1,445 ng/mL [2] [3].

Signaling Pathway and Mechanism

The diagram below illustrates the core mechanism of action of T-26c in inhibiting cartilage collagen

breakdown.
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Research Applications and Formulation Notes

Primary Application: T-26c is a valuable chemical probe for specifically investigating the role of

MMP-13 in pathological processes such as osteoarthritis, cancer, and other conditions involving
tissue remodeling [2] [4] [3].

In Vitro Formulation: T-26c is soluble in DMSO (e.g., 10-40 mg/mL) [1] [4] [3]. For cell-based
assays, stock solutions in DMSO are diluted into the culture medium.

In Vivo Formulation: For animal studies, validated formulations include:
5% DMSO, 40% PEG300, 5% Tween 80, 50% saline (1.0 mg/mL, clear solution) [1].

5% DMSO, 95% Corn oil (0.2 mg/mL, clear solution) [1].
It is crucial to add solvents sequentially and prepare formulations fresh for optimal results [1]

[2].
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The data from commercial suppliers [1] [2] [3] and a peer-reviewed source [4] are highly consistent,

confirming T-26c's well-characterized profile as a selective MMP-13 probe.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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